Cas no 329937-51-1 (1H-Indole, 1-[(4-chlorophenyl)sulfonyl]-2,3-dihydro-)

• Product Name: 1H-Indole, 1-[(4-chlorophenyl)sulfonyl]-2,3-dihydro-
• CAS No: 329937-51-1
• MF: C₁₄H₁₂ClNO₂S
• MW: 293.768581390381
• CID: 1459790
• PubChem ID: 710426
• Update Time: 2025-04-20

1H-Indole, 1-[(4-chlorophenyl)sulfonyl]-2,3-dihydro- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 1-[(4-chlorophenyl)sulfonyl]-2,3-dihydro-
• CHEMBL1438825
• SCHEMBL5915295
• STK022449
• Z45533183
• 329937-51-1
• HMS2830H15
• HMS1536K10
• TimTec1_000934
• 1-(4-chlorobenzenesulfonyl)-2,3-dihydro-1H-indole
• AB00082342-01
• Cambridge id 5352353
• 4-chloro-1-(indolinylsulfonyl)benzene
• 1-(4-CHLOROBENZENESULFONYL)-2,3-DIHYDROINDOLE
• AKOS000673662
• 1-(4-chlorophenyl)sulfonyl-2,3-dihydroindole
• MLS001207199
• DTXSID301324183
• 1-(4-Chloro-benzenesulfonyl)-2,3-dihydro-1H-indole
• 1-[(4-chlorophenyl)sulfonyl]-2,3-dihydro-1H-indole
• BRD-K84345263-001-01-3
• SMR000514404
• Oprea1_292075
• Oprea1_241246

• Inchi： 1S/C14H12ClNO2S/c15-12-5-7-13(8-6-12)19(17,18)16-10-9-11-3-1-2-4-14(11)16/h1-8H,9-10H2
• InChI Key： PJZOCOWIPWKJKD-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(N1C2C=CC=CC=2CC1)(=O)=O

Computed Properties

• Exact Mass: 293.02786
• Monoisotopic Mass: 293.0277275g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 37.38